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Compound of Interest

Compound Name: aniline;oxalic acid

Cat. No.: B15184371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of aniline, oxalic acid, and their resulting mixture, aniline oxalate.

Adherence to these procedural guidelines is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)
When handling aniline, oxalic acid, or their mixture, a comprehensive PPE strategy is

mandatory due to the significant hazards posed by each component. Aniline is toxic and a

suspected carcinogen that can be absorbed through the skin, while oxalic acid is corrosive and

can cause severe burns.[1][2][3] The combination, aniline oxalate, should be handled with care

as it can cause skin and eye irritation and is harmful if ingested or inhaled.[4]

The following table summarizes the required personal protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15184371?utm_src=pdf-interest
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://www.lookchem.com/casno51855-90-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Aniline Oxalic Acid
Aniline;Oxalic Acid
Mixture

Hand Protection

Wear Butyl,

Neoprene, Polyvinyl

alcohol (PVA), or Viton

gloves.[5] Nitrile

gloves are not

generally

recommended due to

poor compatibility but

may be used for short-

term splash protection

if changed

immediately upon

contact.[5][6]

Recommended glove

materials include

Butyl, Neoprene,

Silver Shield®/4H®,

and Viton.[7] Nitrile,

PVC, or natural rubber

gloves are also listed

as suitable.[4][8]

A combination of the

most protective gloves

for both substances is

recommended. Butyl

or Viton gloves offer

excellent protection

against a wide range

of chemicals and are

a suitable choice.

Eye and Face

Protection

Use tightly fitting

safety goggles.[6][9] A

full-face shield is also

recommended when

handling larger

quantities.[10]

Wear chemical splash

goggles.[11] For tasks

with a higher risk of

splashing, a face

shield should be worn

in addition to goggles.

[11]

Chemical splash

goggles and a face

shield are mandatory

to protect against

splashes and potential

reactions.

Respiratory Protection

Work should be

conducted in a

certified chemical

fume hood.[5][6] If

there is a risk of

exceeding exposure

limits, a NIOSH-

approved respirator

with an organic vapor

cartridge is required.

[12]

A respirator is

essential when there

is a risk of inhaling

dust or aerosols,

particularly during

vaporization.[13][14]

The appropriate

certified respirator

should be used when

concentrations exceed

exposure limits.[4]

All work must be

performed in a

properly functioning

chemical fume hood.

If the potential for

aerosol or vapor

generation exists, a

NIOSH-approved

respirator with

cartridges suitable for

both organic vapors

and acid gases should

be used.[15]
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Protective Clothing

Wear a fully-buttoned

lab coat, long pants,

and closed-toe shoes.

[5][6] For significant

exposure risk,

chemical-resistant

protective clothing is

necessary.[10]

Wear protective

clothing to prevent

skin contact.[3]

Recommended

materials include

Tychem® BR,

Responder®, and TK.

[7]

A chemical-resistant

lab coat or apron over

long-sleeved clothing,

long pants, and

closed-toe shoes are

required. For larger

scale operations, a

chemical-resistant suit

is recommended.

Operational Plan
1. Engineering Controls:

All handling of aniline, oxalic acid, and their mixture must occur within a certified chemical

fume hood to minimize inhalation exposure.[5][6]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

2. Handling Procedure:

Before beginning any work, review the Safety Data Sheets (SDS) for both aniline and oxalic

acid.[6]

Wear all required PPE as outlined in the table above before handling any chemicals.

When preparing the mixture, slowly add the solid oxalic acid to the liquid aniline to control

the reaction rate.

Avoid generating dust from oxalic acid.[16]

Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[5]

3. Spill Response:
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Small Spills: If a small spill occurs that can be cleaned up in under 10 minutes by trained

personnel, absorb the spill with an inert, dry material such as vermiculite or sand.[5] Place

the absorbed material into a sealed, compatible waste container.

Large Spills: In the event of a large spill, evacuate the area immediately. Secure the area

and contact the appropriate emergency response team.

For aniline spills, do not use water to clean up as it may spread the contamination.

For oxalic acid spills, the spilled material can be moistened to prevent dust generation before

sweeping it into a container.[7]

Disposal Plan
1. Waste Collection:

All waste containing aniline, oxalic acid, or their mixture must be collected in a clearly

labeled, compatible, and sealed hazardous waste container.[5] A polyethylene container is a

suitable option.[5]

Do not dispose of any of these chemicals down the drain or in the regular trash.[5]

2. Waste Storage:

Store waste containers in a designated, secure, and well-ventilated area away from

incompatible materials.[5]

Secondary containment for waste containers is highly recommended.

3. Waste Disposal:

All chemical waste must be disposed of through an approved hazardous waste disposal

program, following all local, state, and federal regulations.[4]

For oxalic acid waste, a potential pretreatment involves reacting it with limestone or calcium

oxide to form calcium oxalate. However, this should only be performed by trained personnel

following a validated standard operating procedure.
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Caption: Workflow for the safe handling and disposal of aniline and oxalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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